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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzoic acid

Cat. No.: B051756 Get Quote

Technical Guide: Physical Properties of 2-
Amino-6-methoxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Amino-6-methoxybenzoic acid, a key intermediate in various synthetic applications, including

the preparation of pharmacologically active molecules. This document collates available data

on its melting point and solubility, outlines standard experimental protocols for their

determination, and presents a logical workflow for its synthesis.

Core Physical Properties
2-Amino-6-methoxybenzoic acid, also known as 6-Methoxyanthranilic acid, presents as a

white to light yellow or light orange powder or crystalline solid.[1][2]

Melting Point
The melting point of 2-Amino-6-methoxybenzoic acid has been reported by several suppliers.

The values are generally in the range of 85-90°C, with some sources indicating decomposition

at higher temperatures. A summary of the reported data is presented in Table 1.
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Melting Point (°C) Purity/Method Source

86.0 to 90.0 >98.0% (T)(HPLC) TCI Chemicals[1][2]

>85 (decomposition) Not specified ChemicalBook[3][4]

Solubility
Quantitative solubility data for 2-Amino-6-methoxybenzoic acid in various solvents is not

extensively available in published literature. A safety data sheet qualitatively describes the

compound as "soluble" in water, but does not provide specific quantitative values.[5] For a

structurally similar compound, 2-Amino-6-methylbenzoic acid, a high solubility in dimethyl

sulfoxide (DMSO) at 100 mg/mL has been reported, suggesting that 2-Amino-6-
methoxybenzoic acid may also exhibit good solubility in polar aprotic solvents.[6]

Due to the lack of specific quantitative data, experimental determination using the protocols

outlined below is recommended for any research or development application where solubility is

a critical parameter.

Experimental Protocols
The following are standard methodologies for the determination of the physical properties

discussed.

Melting Point Determination (Capillary Method)
A common and reliable method for determining the melting point of a solid organic compound is

the capillary melting point technique.

Apparatus:

Melting point apparatus

Sealed capillary tubes

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of the dry 2-Amino-6-methoxybenzoic acid is finely

ground using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The

tube is then inverted and gently tapped to pack the sample into the sealed end. The packed

sample height should be approximately 2-3 mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

Approximate Determination: The sample is heated at a rapid rate to obtain an approximate

melting range.

Accurate Determination: The apparatus is allowed to cool. A fresh sample is then heated at a

slow, controlled rate (1-2°C per minute) as the temperature approaches the previously

determined approximate melting point.

Data Recording: The temperature at which the first droplet of liquid is observed and the

temperature at which the entire sample becomes a clear liquid are recorded. This range is

reported as the melting point.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard protocol for determining the equilibrium solubility of a

compound in a specific solvent.

Apparatus:

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or agitator

Centrifuge
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Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of a Saturated Solution: An excess amount of 2-Amino-6-methoxybenzoic acid
is added to a known volume of the desired solvent in a sealed vial.

Equilibration: The vial is agitated in a thermostatically controlled shaker at a constant

temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

excess solid from the solution.

Sample Collection: An aliquot of the clear supernatant is carefully withdrawn.

Filtration: The collected sample is immediately filtered through a syringe filter to remove any

undissolved microparticles.

Quantification: The concentration of 2-Amino-6-methoxybenzoic acid in the filtered solution

is determined using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry against a calibration curve of known standards. The resulting

concentration represents the solubility of the compound in that solvent at the specified

temperature.

Logical Workflow: Synthesis of 2-Amino-6-
methoxybenzoic Acid
While specific detailed synthesis protocols for 2-Amino-6-methoxybenzoic acid are

proprietary or not widely published, a logical synthetic route can be inferred from standard

organic chemistry transformations. A plausible approach involves the reduction of a

corresponding nitro-substituted benzoic acid. The following diagram illustrates this conceptual

workflow.
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Caption: Conceptual workflow for the synthesis of 2-Amino-6-methoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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